Cas no 75802-32-3 (2-Anthracenepropanoic acid, ethyl ester)

• Product name: 2-Anthracenepropanoic acid, ethyl ester
• CAS No: 75802-32-3
• MF: C₁₉H₁₈O₂
• MW: 278.34502
• CID: 538964
• PubChem ID: 12635706

2-Anthracenepropanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenepropanoic acid, ethyl ester
• ethyl 3-anthracen-2-ylpropanoate
• Ethyl 3-(anthracen-2-yl)propanoate
• DTXSID90505175
• 75802-32-3

• Inchi： InChI=1S/C19H18O2/c1-2-21-19(20)10-8-14-7-9-17-12-15-5-3-4-6-16(15)13-18(17)11-14/h3-7,9,11-13H,2,8,10H2,1H3
• InChI Key： DFGILVUDJJNFND-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC1=CC2=CC3=CC=CC=C3C=C2C=C1

Computed Properties

• Exact Mass: 278.13074
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 26.3